5-Methylisobenzofuran-1(3H)-one

• IUPAC Name: 5-methyl-3H-2-benzofuran-1-one
• InChI: InChI=1S/C9H8O2/c1-6-2-3-8-7(4-6)5-11-9(8)10/h2-4H,5H2,1H3
• InChI Key: BXAHGSPNVLQIJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=O)OC2
• Molecular Formula: C9H8O2
• DSSTOX Substance ID: DTXSID60202467
• Molecular Weight: 148.16 g/mol
• CAS No.: 54120-64-8

Description

Isobenzofuran is a bicyclic heterocycle consisting of fused cyclohexa-1,3-diene and furan rings. It is highly reactive and rapidly polymerizes.

Synthesis Analysis

Isobenzofuran has been prepared by thermolysis of suitable precursors and trapped at low temperature. A related compound, 2-(4-acetylphenyl)isoindoline-1,3-dione, was synthesized from 4-aminoacetophenone and isobenzofuran-1,3-dione.

Molecular Structure Analysis

The molecular structure of isobenzofuran consists of fused cyclohexa-1,3-diene and furan rings.

Chemical Reactions Analysis

Isobenzofuran is highly reactive and rapidly polymerizes.

Physical And Chemical Properties Analysis

The molar mass of isobenzofuran is 118.13 g/mol.

Scientific Research Applications

Molecular Structure and Chemical Properties

A study by Yılmaz et al. (2020) explored the molecular structure of a phthalide derivative related to 5-Methylisobenzofuran-1(3H)-one. Using X-ray diffraction, IR spectroscopy, and quantum chemical computation, they analyzed its crystalline structure and chemical properties. The research provides insights into its electronic and thermodynamic properties, essential for understanding its reactivity and potential applications in various fields (Yılmaz et al., 2020).

Synthetic Organic Chemistry

Plíštil et al. (2006) discussed the photochemistry of compounds related to this compound, demonstrating their potential in synthetic organic chemistry. The study revealed the compound's behavior under different conditions, offering valuable insights for organic synthesis (Plíštil et al., 2006).

Divergent Synthesis Applications

Du et al. (2022) investigated the divergent synthesis of isobenzofuran-1(3H)-one derivatives, highlighting the compound's versatility in creating various chemical structures. This research indicates its potential for developing new materials or pharmaceutical compounds (Du et al., 2022).

Pharmaceutical Research

Research by Mal et al. (2015) focused on the synthesis of 3-cyanoisobenzofuran-1(3H)-ones, closely related to this compound. Their findings are significant for pharmaceutical research, as such compounds could be precursors or active ingredients in drug development (Mal et al., 2015).

Spectroscopy and Tautomerism Studies

Pires et al. (2016) conducted a study on the keto-enol tautomerism of isobenzofuran-1(3H)-one derivatives, which includes compounds similar to this compound. Their research, using Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), provides essential data on the tautomeric behavior, crucial for understanding the chemical and physical properties of these compounds in various environments (Pires et al., 2016).

Green Chemistry and Heterocyclic Compound Synthesis

Mola et al. (2012) described a green chemistry approach to synthesize isobenzofuran-1(3H)-ones, highlighting the environmental benefits and efficiency of this method. This research contributes to sustainable practices in chemical synthesis, especially in the production of heterocyclic compounds, a category to which this compound belongs (Mola et al., 2012).

Bioactivity and Secondary Metabolites Research

Studies on isobenzofuran-1(3H)-ones, including this compound, have shown these compounds to be significant as secondary metabolites with various bioactivities. Research in this area is vital for discovering new biological applications and understanding the ecological role of these compounds (Kobayashi et al., 1990).